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Compound of Interest

Compound Name: Anhalamine

Cat. No.: B1203834

Introduction

Anhalamine is a naturally occurring tetrahydroisoquinoline alkaloid found in the peyote cactus
(Lophophora williamsii).[1] Structurally related to mescaline, it is one of the many alkaloids
present in this cactus.[1][2] Anhalamine has garnered interest in the scientific community for
its specific pharmacological activity, notably its potent inverse agonism at the serotonin 5-HT~
receptor.[1] This guide provides a comprehensive overview of the physical, chemical, and
biological properties of Anhalamine, tailored for researchers in pharmacology and drug
development.

Physical and Chemical Properties

Anhalamine is a crystalline solid with defined physical and chemical characteristics.[3] Its
properties, along with those of its common hydrochloride salt, are summarized below.
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Property Value Source

6,7-Dimethoxy-1,2,3,4-
IUPAC Name ) o [1][4]
tetrahydroisoquinolin-8-ol

CAS Registry Number 643-60-7 [3114]
Chemical Formula C11H1sNOs3 [11[3114]
Molecular Weight 209.24 g/mol [31141[5]
Appearance Crystals [3]
Melting Point 189-191 °C [3]

Almost insoluble in cold water,
N cold alcohol, and ether.
Solubility ) [3]
Soluble in hot water, alcohol,

acetone, and dilute acids.

XlogP 0.90 [5]
Hydrogen Bond Donors 2 [5]
Hydrogen Bond Acceptors 4 [5]

Anhalamine HCI Dihydrate

Formula C11H15NO3-HCI-2H20 [3]
Molecular Weight 281.73 g/mol [3]
Melting Point 258 °C [3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Anhalamine. The
following table summarizes its key spectral features.
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Spectroscopic Technique

Data

Source

UV-Vis (in Ethanol)

Amax: 274 nm (log € 2.90)

[3]

Mass Spectrometry (GC-MS)

Key Peaks: Base peak and
other significant fragments are

observable.

[6]

Spectra available for the

1H NMR ) [7]
hydrochloride salt.
Spectra available for the

FTIR hydrochloride salt (KBr wafer [7]

technique).

Experimental Protocols
Isolation of Anhalamine from Lophophora williamsii

Anhalamine is naturally sourced from the peyote cactus.[3] The general procedure for isolating

alkaloids from plant material involves extraction and purification steps.

Methodology:

» Drying and Grinding: Dried peyote buttons are ground into a fine powder to increase the

surface area for extraction.[8]

o Extraction: The powdered material is subjected to extraction with a suitable solvent, typically

methanol or ethanol, often using a Soxhlet apparatus. This process is repeated to ensure

complete extraction of the alkaloids.

o Acid-Base Extraction:

o The crude extract is dissolved in an acidic aqueous solution (e.g., dilute HCI), which

protonates the basic alkaloids, making them water-soluble.

o The acidic solution is then washed with a nonpolar solvent (e.g., ether or chloroform) to

remove non-alkaloidal, lipid-soluble impurities.
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o The aqueous layer is then made basic (e.g., with NaOH or NH4OH), which deprotonates
the alkaloids, rendering them insoluble in water but soluble in an organic solvent.

o The alkaloids are then extracted from the basic aqueous solution using a nonpolar organic
solvent.

Purification: The resulting crude alkaloid mixture is purified using chromatographic
techniques, such as column chromatography or preparative thin-layer chromatography
(TLC), to separate Anhalamine from other peyote alkaloids like mescaline, anhalonidine,
and pellotine.[2][8]

Crystallization: The purified Anhalamine is crystallized from a suitable solvent (e.g., hot
water or alcohol) to yield pure crystals.[3]
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Workflow for Anhalamine Isolation and Analysis

(Peyote Cactus (L. Williamsii))

(Grind to Fine Powder)

(Solvent Extraction (e.g., Methanol))

'

Acid-Base Extraction
(Dissolve in Acid, Wash)

'

Basify and Extract with
Organic Solvent

'

(Chromatographic Purification (TLC/Cqumn))

Pure Anhalamine

Spectroscopic Analysis
(MS, NMR, IR, UV-Vis)
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Anhalamine Signaling at 5-HT7 Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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